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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isopentane, also known as 2-
methylbutane. It details its chemical identity, physical and chemical properties, relevant
experimental protocols, and key applications, with a focus on its relevance to research and
development.

Chemical Identity and Structure

Isopentane is a branched-chain alkane with the chemical formula C5H12. It is one of three
structural isomers of pentane, the others being n-pentane and neopentane.[1][2] The
systematic IUPAC name for isopentane is 2-methylbutane.[2][3]

e CAS Number: 78-78-4[2][4][5]
e Molecular Formula: CsH12[1][6][7]

¢ Synonyms: 2-methylbutane, iso-pentane, ethyldimethylmethane, isoamyl hydride.[5][8][9][10]
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The structure consists of a four-carbon butane chain with a methyl group attached to the

second carbon atom.[7][11] All carbon atoms in isopentane have sp3 hybridization, resulting in

a tetrahedral geometry with bond angles around the ideal 109.5°.[1]

Caption: Chemical structure of Isopentane (2-methylbutane).

Physicochemical Properties

Isopentane is an extremely volatile and flammable colorless liquid with a gasoline-like odor.

[11][12] It is less dense than water and insoluble in it.[13][14] Its branched structure results in a

lower boiling point compared to its straight-chain isomer, n-pentane.[1]

Table 1: Physical and Chemical Properties of Isopentane

Property Value Reference
Molecular Weight 72.15 g/mol [12][13]
Density 0.62 g/cm? at 20°C [1][13]
Boiling Point 27.8 °C (82 °F) [1][12][13]
Melting Point -159.9 °C (-255.8 °F) [1][13]
Vapor Pressure 595 mmHg at 21.1°C (70.0°F) [13]
Vapor Density 2.48 (Air=1) [13]

Flash Point -51 °C (-59.8 °F) [1][8]
Autoignition Temperature 420 °C (788 °F) [8]
Explosive Limits (in air) 1.4% - 7.6% by volume [13]
Solubility in Water Insoluble [13][14]
Solubility in Organic Solvents Miscible with alcohol, ether, [1][14]

and other organic solvents

| Refractive Index | 1.354 at 20°C |[15] |
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Key Experimental Protocols

Isopentane is widely used in histology and pathology laboratories in conjunction with liquid
nitrogen to rapidly freeze biological specimens for cryosectioning. This "flash-freezing" method
minimizes the formation of ice crystals, thereby preserving tissue morphology.[11][16]

Methodology:

Preparation: Place a metal beaker containing isopentane into a larger insulated container
(e.g., a Dewar flask) filled with liquid nitrogen.

o Cooling: Allow the isopentane to cool. The optimal temperature for freezing is between
-70°C and -80°C. The isopentane will become cloudy and viscous as it approaches its
freezing point.[16]

e Specimen Immersion: Using forceps, immerse the tissue sample completely in the cooled
isopentane for 15-30 seconds. The exact time depends on the size and type of tissue.

o Transfer and Storage: Remove the frozen tissue from the isopentane, blot away excess
liquid, and either proceed directly to cryosectioning or wrap and store it at -80°C for later use.

o Safety: This procedure must be conducted in a well-ventilated fume hood. Appropriate
personal protective equipment (PPE), including cryogenic gloves, safety goggles, and a lab
coat, is mandatory due to the hazards of both liquid nitrogen and flammable isopentane.
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Caption: Experimental workflow for tissue cryopreservation.
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Isopentane serves as a precursor in the industrial synthesis of isoprene, a key monomer for
producing synthetic rubber. The process involves the catalytic dehydrogenation of isopentane.
[11]

Methodology:

o Catalyst: The reaction is typically carried out over a chromia-alumina (Cr203/Al203) catalyst.

+ Reaction Conditions: Isopentane vapor is passed over the heated catalyst bed at
temperatures ranging from 550°C to 650°C.

o Two-Step Process:

o Step 1: Isopentane is first dehydrogenated to form a mixture of isoamylenes (e.g., 2-
methyl-2-butene and 2-methyl-1-butene).

o Step 2: The resulting isoamylenes are then further dehydrogenated in a second stage to
yield isoprene.

o Separation: The product stream is cooled, and isoprene is separated from unreacted
isopentane and other byproducts through fractional distillation.
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Caption: Synthesis pathway of isoprene from isopentane.

Applications in Research and Drug Development

Beyond its use in cryopreservation, isopentane has several applications relevant to the
scientific and pharmaceutical fields:

e Solvent: As a non-polar solvent, isopentane can be used in the extraction, purification, and
synthesis of non-polar compounds and APIs (Active Pharmaceutical Ingredients).[11][17][18]
Its high volatility facilitates easy removal post-processing.[10][16]
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» Blowing Agent: In the production of polymer foams like polystyrene, isopentane is used as a
blowing agent.[11] This has applications in creating lightweight, insulating packaging for
temperature-sensitive pharmaceuticals and laboratory reagents.

o Aerosol Propellant: It is used as a propellant in aerosol products, offering an alternative to
traditional propellants.[17] Research is ongoing into its potential use in medicinal aerosol
propellant systems as a more environmentally friendly option.[18]

o Refrigerant: Isopentane is used as a refrigerant, sometimes in blends, and as a working
medium in geothermal power production.[10][11][17] This property is valuable for maintaining
low-temperature conditions in laboratory and industrial settings.

Safety and Handling

Isopentane is a hazardous substance primarily due to its extreme flammability and high
volatility.

Table 2: Safety and Hazard Information
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Hazard Type

Description

Highly flammable liquid
and vapor. Vapors are

Precautionary Measures

Store away from heat,
sparks, and open flames.
Use explosion-proof

Flammability heavier than air and can electrical equipment.
travel to an ignition Ground all containers and
source.[13][19] transfer lines to prevent

static discharge.[8][9][20]
High vapor concentrations can
cause central nervous system Use only in a well-ventilated
depression, leading to area or with a fume hood. If

Inhalation dizziness, headache, and exposure limits are exceeded,

drowsiness.[1][12] It can also
irritate the respiratory tract.[5]
[13]

use approved respiratory
protection.[20][21]

Skin/Eye Contact

May cause mild skin and eye
irritation.[5][12] Prolonged
contact can lead to drying of
the skin.[5]

Wear appropriate protective
gloves and safety glasses or
goggles.[8][20] Ensure

eyewash stations and safety

showers are accessible.[8][21]

Ingestion

Low acute toxicity but poses a
significant aspiration hazard,
which can cause chemical
pneumonitis if it enters the
lungs.[1][5]

Do not ingest. If swallowed, do
not induce vomiting and seek
immediate medical attention.
[22]

| Storage | | Store in a cool, dry, well-ventilated, fireproof area in tightly sealed containers. Keep

away from oxidizing agents.[9][20][21] |

Professionals handling isopentane must adhere to strict safety protocols, consult the Safety
Data Sheet (SDS) before use, and wear appropriate PPE.[9][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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